Cas no 2503155-79-9 ((1R,3s,5S)-7,7-difluorobicyclo3.3.1nonan-3-amine hydrochloride)

• Product Name: (1R,3s,5S)-7,7-difluorobicyclo3.3.1nonan-3-amine hydrochloride
• CAS No: 2503155-79-9
• MF: C₉H₁₆ClF₂N
• MW: 211.679848670959
• MDL: MFCD32859748
• CID: 5360896
• PubChem ID: 165879422
• Update Time: 2025-07-14

(1R,3s,5S)-7,7-difluorobicyclo3.3.1nonan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4657066720
• (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride
• (1R,3s,5S)-7,7-difluorobicyclo3.3.1nonan-3-amine hydrochloride

• MDL： MFCD32859748
• Inchi： 1S/C9H15F2N.ClH/c10-9(11)4-6-1-7(5-9)3-8(12)2-6;/h6-8H,1-5,12H2;1H/t6-,7+,8?;
• InChI Key： BJISMNZAWPYHOV-PAFGHYSMSA-N
• SMILES： Cl.FC1(C[C@@H]2CC(C[C@H](C1)C2)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 26

Additional information on (1R,3s,5S)-7,7-difluorobicyclo3.3.1nonan-3-amine hydrochloride

Introduction to (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride (CAS No. 2503155-79-9)

(1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride (CAS No. 2503155-79-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by the presence of two fluorine atoms at the 7-position of the bicyclo[3.3.1]nonane framework, which imparts distinct chemical and biological properties.

The synthesis of (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride has been a subject of extensive research in recent years. The introduction of fluorine atoms into organic molecules is known to enhance their metabolic stability, lipophilicity, and binding affinity to biological targets. These properties make (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride an attractive candidate for drug development.

In terms of its chemical structure, (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride features a complex bicyclic system with a central nitrogen atom and two fluorine substituents at the 7-position. The stereochemistry of the compound is crucial for its biological activity and has been meticulously studied using various spectroscopic techniques such as NMR and X-ray crystallography.

Recent studies have explored the pharmacological profile of (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride. One notable application is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has shown promising results in preclinical models by modulating key neurotransmitter systems and reducing neuroinflammation.

In addition to its potential in neurology, (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride has also been investigated for its anti-inflammatory properties. Research indicates that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis.

The pharmacokinetic properties of (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride have been evaluated in both in vitro and in vivo studies. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high lipophilicity facilitates efficient cellular uptake and distribution to target tissues.

Clinical trials are currently underway to assess the safety and efficacy of (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses.

The future prospects for (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride are promising. Ongoing research aims to optimize its formulation for various routes of administration and to explore its potential in combination therapies with other drugs to enhance therapeutic outcomes.

In conclusion, (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonan-3-amine hydrochloride (CAS No. 2503155-79-9) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological profile make it a valuable candidate for further development as a therapeutic agent for various diseases.